Cas no 338979-38-7 (2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile)

• Product Name: 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile
• CAS No: 338979-38-7
• MF: C₁₂H₁₂ClF₃N₄
• MW: 304.698691368103
• MDL: MFCD00141716
• CID: 3060967
• PubChem ID: 2773899
• Update Time: 2025-05-21

2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile
• 9F-951
• AKOS005104874
• CS-0305859
• {4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}acetonitrile
• MFCD00141716
• Z124913520
• 2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}acetonitrile
• 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]acetonitrile
• 2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}acetonitrile
• 338979-38-7

• MDL： MFCD00141716
• Inchi： 1S/C12H12ClF3N4/c13-10-7-9(12(14,15)16)8-18-11(10)20-5-3-19(2-1-17)4-6-20/h7-8H,2-6H2
• InChI Key： HBJBNURFHMVMRR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC#N)CC1

Computed Properties

• Exact Mass: 304.0702586Da
• Monoisotopic Mass: 304.0702586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile

2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile: A Comprehensive Overview

The compound 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile, identified by the CAS number 338979-38-7, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. The molecule consists of a piperazine ring substituted with a pyridine moiety, which is further modified with a trifluoromethyl group and a chlorine atom. The acetonitrile group attached to the piperazine ring adds to its functional versatility.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyridine ring in this compound introduces additional electronic effects, enhancing its ability to interact with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the compound's pharmacokinetic profile, including its solubility and metabolic stability.

The synthesis of 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to efficiently construct this complex molecule. These methods not only ensure high yields but also maintain the integrity of the functional groups critical for biological activity.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several kinases, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer and inflammatory disorders. The acetonitrile group has been shown to enhance bioavailability, while the piperazine ring contributes to hydrogen bonding interactions with target proteins.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for further pharmacological evaluations.

The development of 2-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)acetonitrile represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and biological activity positions it as a promising candidate for future therapeutic interventions. As research continues to uncover new insights into its mechanism of action and potential applications, this compound is expected to play an increasingly important role in drug development.